2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine

• Molecular Formula: C7H5ClN4
• Molecular Weight: 180.59 g/mol
• IUPAC Name: 2-chloro-4-(1,2,4-triazol-1-yl)pyridine
• InChI: InChI=1S/C7H5ClN4/c8-7-3-6(1-2-10-7)12-5-9-4-11-12/h1-5H
• InChI Key: CSCDTLAWQGOPOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=C1N2C=NC=N2)Cl

Description

2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine is a useful research compound. Its molecular formula is C7H5ClN4 and its molecular weight is 180.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sodium hydride (60 wt. %. in mineral oil, 400 mg, 10.0 mmol, 5.0 eq) was carefully suspended in 5 mL of DMA (caution: intensive gas development). To the mixture was added carefully 1,2,4-triazole (691 mg, 10.0 mmol, 5.0 eq) and the mixture was stirred at room temperature for 30 min. 2,4-Dichloropyridine (300 mg, 2.0 mmol, 1.0 eq) was added in portions and the reaction mixture was heated at 100° C. for 3.5 hours. The mixture was allowed to cool to room temperature and diluted with saturated NaCl solution (25 mL) and EtOAc (15 mL). The separated aqueous layer was extracted with EtOAc (3×25 mL) and the combined organic layers were washed with saturated NaCl solution (25 mL), dried over sodium sulfate and concentrated under reduced pressure. Purification by silica column chromatography with EtOAc/hexanes (3/1) provided 2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine as a white solid. Yield: 290 mg. ES/MS m/z 181.1 (MH+).